Cas no 1779747-87-3 (tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate
• CAS No: 1779747-87-3
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5982076
• PubChem ID: 84707260
• Update Time: 2025-06-11

tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate
• 1779747-87-3
• EN300-1880348
• tert-butyl n-[2-(1-aminopropan-2-yl)phenyl]carbamate

• Inchi： 1S/C14H22N2O2/c1-10(9-15)11-7-5-6-8-12(11)16-13(17)18-14(2,3)4/h5-8,10H,9,15H2,1-4H3,(H,16,17)
• InChI Key： XOWVNEKAGFEBFZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate (CAS No. 1779747-87-3)

tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate (CAS No. 1779747-87-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and development. The presence of both tert-butyl and aminopropane functional groups in its structure makes it a valuable intermediate for constructing complex molecules, particularly in the field of peptide mimetics and small-molecule inhibitors.

In recent years, the demand for tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate has surged due to its role in the synthesis of targeted therapies and bioconjugation applications. Researchers are particularly interested in its potential for modifying drug delivery systems and enhancing the bioavailability of active pharmaceutical ingredients (APIs). The compound's unique structural features, including the phenylcarbamate moiety, contribute to its stability under various reaction conditions, making it a preferred choice for high-throughput screening and combinatorial chemistry.

One of the most frequently asked questions about CAS No. 1779747-87-3 revolves around its solubility and compatibility with common organic solvents. Studies indicate that this compound exhibits excellent solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are critical for catalytic reactions and ligand design. Additionally, its stability in aqueous environments at neutral pH levels makes it suitable for biomedical applications, including the development of protease inhibitors and enzyme substrates.

The synthesis of tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate typically involves multi-step organic reactions, including Boc protection and reductive amination. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial use. Recent advancements in green chemistry have also explored eco-friendly alternatives for its production, aligning with the growing emphasis on sustainable synthesis in the chemical industry.

From a commercial perspective, CAS No. 1779747-87-3 is available through leading chemical suppliers, often with detailed certificates of analysis (CoA) and material safety data sheets (MSDS). Its pricing and availability are influenced by factors such as purity grades (e.g., >98% HPLC) and batch sizes, catering to both academic and industrial buyers. For researchers seeking alternatives, derivatives like N-Boc-protected amines or aryl carbamates may offer similar functionalities in specific applications.

In conclusion, tert-butyl N-2-(1-aminopropan-2-yl)phenylcarbamate (CAS No. 1779747-87-3) represents a critical building block in modern synthetic chemistry. Its applications span from medicinal chemistry to material science, driven by its robust chemical properties and adaptability. As the scientific community continues to explore novel drug candidates and functional materials, this compound is poised to remain a focal point of innovation and research.